Cas no 2248275-03-6 (Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate)

• Product Name: Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate
• CAS No: 2248275-03-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6135536
• PubChem ID: 137937818
• Update Time: 2025-06-29

Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511003
• Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate
• rac-tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate
• 2248275-03-6

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)9-6-5-8(12-9)7-14-4/h8-9,12H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： XWGQEKXMYRIHTC-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CC[C@@H](COC)N1)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate

Introduction to Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate (CAS No. 2248275-03-6)

Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate, with the chemical formula C₁₁H₁₇O₃N, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and the presence of a pyrrolidine core, which contributes to its unique chemical properties and potential biological activities. The CAS number 2248275-03-6 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research.

The structural features of Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate make it a valuable intermediate in the synthesis of more complex pharmaceutical molecules. The (2R,5S) configuration specifies the stereochemistry of the pyrrolidine ring, which is crucial for determining its biological efficacy. This stereochemical specificity is often a key factor in drug design, as it can significantly influence how a compound interacts with biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The enantiomerically pure form of Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate aligns with this trend, offering researchers a versatile building block for creating novel therapeutic agents. The (R) configuration at the 2-position and the (S) configuration at the 5-position contribute to its unique spatial arrangement, which may enhance binding affinity and selectivity in biological systems.

The methoxymethyl group attached to the pyrrolidine ring introduces an additional layer of functionality that can be exploited in drug design. This moiety can serve as a protecting group or participate in further chemical transformations, allowing for the synthesis of more intricate molecular architectures. The presence of this group also suggests potential for metabolic stability and bioavailability optimization in pharmaceutical applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including neurological disorders and infectious diseases. The specific substitution pattern and stereochemistry of Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate position it as a promising candidate for further exploration in this context.

The synthesis of Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are often employed to ensure the desired stereochemical outcome. These methodologies are critical for producing enantiomerically pure compounds, which are essential for many modern pharmaceutical applications.

In addition to its synthetic utility, Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have utilized this compound to develop novel scaffolds that exhibit desirable pharmacological properties. For instance, derivatives of this molecule have been explored for their potential antiviral and anti-inflammatory effects. The versatility of its structure allows for modifications that can fine-tune its biological activity towards specific therapeutic targets.

The development of new drugs is an iterative process that relies on both computational modeling and experimental validation. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly used to predict the binding interactions between Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate and biological targets. These predictions guide experimental efforts and help optimize drug candidates before they enter clinical trials.

The role of pharmaceutical intermediates like Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate cannot be overstated in modern drug discovery. They serve as essential components in the synthesis of active pharmaceutical ingredients (APIs), enabling the production of life-saving medications. The continued development of efficient synthetic routes and innovative methodologies is crucial for meeting global healthcare demands.

As research advances, new applications for Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate are likely to emerge. Its unique structural features and stereochemical purity make it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics. Collaborative efforts between academia and industry will be essential to translate these findings into tangible medical benefits.

In conclusion, Tert-butyl (2R,5S)-5-(methoxymethyl)pyrrolidine-2-carboxylate is a multifaceted compound with significant potential in pharmaceutical chemistry. Its structural characteristics, synthetic utility, and biological relevance make it a cornerstone in the development of innovative drug candidates. As research progresses，this molecule will continue to play a pivotal role in advancing therapeutic strategies across various disease areas.